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For researchers, scientists, and professionals in drug development, the choice of lubricant can

be critical, especially in applications where water exposure is a concern. This guide provides a

comparative study of the water repellency characteristics of Molykote 4, a well-known specialty

lubricant, and a representative generic silicone grease. The comparison is based on available

technical data and standardized testing methodologies to provide an objective assessment for

informed decision-making.

Executive Summary
Both Molykote 4 and generic silicone greases are formulated with silicone oil as a base,

rendering them inherently hydrophobic and water-resistant. Molykote 4 is consistently

described in technical literature as having "excellent" or "high" water repellency.[1][2][3][4][5][6]

[7][8][9] Quantitative data from standardized tests for Molykote 4 is not readily available in the

public domain. However, for a representative generic silicone grease, a specific value for water

washout as per the ASTM D1264 standard has been identified, providing a benchmark for

comparison. This guide will delve into the available data, outline the standard experimental

protocol for testing water repellency, and present a logical workflow for such evaluations.

Data Presentation
The following table summarizes the available data on the water repellency of Molykote 4 and a

generic silicone grease. Due to the lack of publicly available quantitative data for Molykote 4, its

performance is described qualitatively based on manufacturer's literature.
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Product Base Oil Thickener
Water Repellency
Performance

Molykote 4
Polydimethyl silicone

fluid
Inert silica filler

Described as "highly

water-repellent" and

having "excellent

water repellency".[1]

[2][3][4][5][6][7][8][9]

Specific quantitative

data from

standardized tests like

ASTM D1264 is not

publicly available in

technical data sheets.

Generic Silicone

Grease
Dimethylpolysiloxane Amorphous silica

ASTM D1264 Water

Washout @ 38°C

(100°F): 3.2%

Experimental Protocols
To quantify the water repellency of lubricating greases, standardized test methods are

employed. The most relevant of these is the ASTM D1264, "Standard Test Method for

Determining the Water Washout Characteristics of Lubricating Greases."

ASTM D1264 - Water Washout Characteristics of
Lubricating Greases
Objective: This test method evaluates the resistance of a lubricating grease to being washed

out by water from a ball bearing under specified conditions.

Apparatus:

A standard ball bearing (6204)

A housing for the bearing with specified clearances

A drive motor to rotate the bearing at 600 ± 30 rpm
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A water reservoir and a circulating pump

A spray nozzle to impinge water on the bearing housing

A heating source to maintain the water at a specified temperature (typically 38°C or 79°C)

Procedure:

A specified amount of the grease is packed into the ball bearing.

The bearing is then inserted into the housing.

The bearing is rotated at a constant speed of 600 ± 30 rpm.

Water, maintained at the specified test temperature, is sprayed onto the bearing housing at a

rate of 5 ± 0.5 mL/s for 60 minutes.

After the test, the bearing is dried, and the amount of grease washed out is determined by

weighing the bearing before and after the test.

The result is expressed as the percentage of grease lost by weight.

Experimental Workflow
The logical workflow for a comparative study of water repellency between two grease samples

would follow the steps outlined below. This process ensures a standardized and unbiased

evaluation.
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Preparation Phase

Testing Phase

Analysis Phase

Sample Acquisition:
Molykote 4 & Generic Silicone Grease

Apparatus Setup:
ASTM D1264 Water Washout Tester

Bearing Preparation:
Pack with specified amount of grease

Run Test for Molykote 4:
600 rpm, 38°C water spray for 1 hr

Run Test for Generic Silicone Grease:
600 rpm, 38°C water spray for 1 hr

Data Collection:
Measure weight loss of grease

Calculate Percentage Washout

Comparative Analysis of Results

Click to download full resolution via product page

Experimental workflow for comparative water repellency testing.

Conclusion
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Both Molykote 4 and generic silicone greases offer a degree of water repellency due to their

silicone-based composition. Technical descriptions consistently highlight the superior water

resistance of Molykote 4. The available quantitative data for a generic silicone grease shows a

water washout of 3.2% under ASTM D1264, indicating good resistance to water displacement.

For applications where minimal water washout is critical and a premium, well-documented

product is desired, Molykote 4 is a strong candidate, despite the lack of specific public data on

its water washout performance. For less critical applications where a quantifiable level of water

resistance is sufficient, a generic silicone grease with documented ASTM D1264 performance

can be a cost-effective alternative. It is recommended that for critical applications, users should

request specific test data from the manufacturer or conduct independent testing to verify the

performance of any selected grease under their specific operational conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1166284#a-comparative-study-of-water-repellency-
molykote-4-vs-generic-silicone-grease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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